Cas no 882748-46-1 (3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one)

• Product Name: 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one
• CAS No: 882748-46-1
• CID: 4663742
• Update Time: 2025-05-26

3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-BROMOPHENYL)SULFANYL]-1-(4-HYDROXYPHENYL)-1-PROPANONE
• SALOR-INT L171360-1EA
• 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one
• 1-Propanone, 3-[(4-bromophenyl)thio]-1-(4-hydroxyphenyl)-

Additional information on 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one

Recent Advances in the Study of 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one (CAS: 882748-46-1)

In recent years, the compound 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one (CAS: 882748-46-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. Through in vitro and in vivo experiments, the study revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one. The study highlighted its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer cells. Mechanistic studies indicated that the compound triggers mitochondrial dysfunction and activates caspase-3, leading to programmed cell death. These findings underscore its potential as a lead compound for developing new anticancer therapies.

In addition to its therapeutic applications, recent advancements in the synthetic chemistry of 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one have been reported. A study in Tetrahedron Letters presented an optimized synthetic route that improves yield and purity while reducing the number of steps. This development is crucial for scaling up production and facilitating further pharmacological evaluations.

Despite these promising results, challenges remain in the clinical translation of 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. However, the current body of research provides a solid foundation for further exploration and development of this compound.

In conclusion, 3-[(4-bromophenyl)sulfanyl]-1-(4-hydroxyphenyl)propan-1-one (CAS: 882748-46-1) represents a promising candidate for various therapeutic applications. Ongoing research efforts are expected to uncover more about its mechanisms and potential, paving the way for its eventual clinical use. The integration of multidisciplinary approaches, including computational modeling and high-throughput screening, will be essential in advancing our understanding of this compound.